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Compound of Interest

Compound Name: N,N'-Diisopropylcarbodiimide

Cat. No.: B031134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N'-Diisopropylcarbodiimide, commonly referred to as DIC, is a potent and versatile

coupling agent extensively used in organic synthesis. Its liquid form and the solubility of its urea

byproduct offer significant advantages over other carbodiimides, such as

dicyclohexylcarbodiimide (DCC). This guide provides an in-depth overview of the physical and

chemical properties of DIC, detailed experimental protocols for its application in amide and

ester synthesis, and visual representations of its reaction mechanisms and experimental

workflows.

Core Physical and Chemical Properties
DIC is a colorless to pale yellow liquid with a characteristic pungent odor.[1] It is a highly

reactive compound, primarily utilized for the activation of carboxylic acids to facilitate the

formation of amide and ester bonds.[2][3]

Physical Properties
The key physical properties of N,N'-Diisopropylcarbodiimide are summarized in the table

below for quick reference.
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Property Value References

Molecular Formula C₇H₁₄N₂ [2][4]

Molecular Weight 126.20 g/mol [2][4]

Appearance Colorless to pale yellow liquid [1][5]

Boiling Point 145-148 °C [3][4]

Density
0.806 - 0.815 g/cm³ at 20-25

°C
[4]

Refractive Index ~1.432 at 20 °C

Chemical Properties and Solubility
DIC's utility stems from its high reactivity, particularly with carboxylic acids, and its solubility

profile in common organic solvents.

Property Description References

Solubility

Soluble in chloroform,

dichloromethane (DCM),

acetonitrile, dioxane,

dimethylformamide (DMF), and

tetrahydrofuran (THF).

Insoluble in water.

[1]

Stability

Stable under normal

temperatures and pressures.

Moisture-sensitive; reacts with

water to form the insoluble

N,N'-diisopropylurea.

[5][6]

Reactivity

Highly reactive towards

nucleophiles, particularly

carboxylic acids, forming a

highly reactive O-acylisourea

intermediate.

[2]
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Mechanism of Action: Amide and Ester Bond
Formation
The primary application of DIC is as a coupling agent to promote the formation of amide and

ester bonds from carboxylic acids and amines or alcohols, respectively. The general

mechanism involves the activation of the carboxylic acid by DIC.

The carboxylic acid adds across one of the N=C double bonds of DIC to form a highly reactive

O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by an

amine (to form an amide) or an alcohol (to form an ester). The driving force for this reaction is

the formation of the stable N,N'-diisopropylurea byproduct.
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Activation of Carboxylic Acid

Nucleophilic Attack

R-COOH

O-Acylisourea Intermediate+ DIC

iPr-N=C=N-iPr

Amide Product+ Amine

Ester Product

+ Alcohol

R'-NH₂

R'-OH

N,N'-Diisopropylurea (byproduct)
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Start

Dissolve Carboxylic Acid and Amine/Alcohol in Anhydrous Solvent

Cool Reaction Mixture to 0 °C

Add DIC Dropwise

Stir at Room Temperature (2-12h)

Monitor Reaction (TLC/LC-MS)

Incomplete

Aqueous Work-up

Reaction Complete

Purify Product (Chromatography/Recrystallization)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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